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Abstract

NV-354 is an investigational first-in-class small molecule prodrug designed to address
mitochondrial dysfunction by delivering exogenous succinate to the electron transport chain.
Developed by Abliva AB (formerly NeuroVive Pharmaceutical AB), NV-354 targets primary
mitochondrial diseases, with a particular focus on conditions involving mitochondrial Complex |
deficiency, such as Leigh syndrome. Preclinical studies have demonstrated its potential to
bypass Complex | defects, restore cellular energy metabolism, and penetrate the central
nervous system. This technical guide synthesizes the currently available public information on
the pharmacokinetics of NV-354, its mechanism of action, and the experimental protocols
utilized in its preclinical evaluation. It is important to note that specific quantitative
pharmacokinetic parameters for NV-354 have not been publicly disclosed as of the date of this
publication. The information presented herein is based on company press releases, scientific
publications on related succinate prodrugs, and patent filings.
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Primary mitochondrial diseases are a group of rare and often severe genetic disorders caused
by mutations that impair the function of mitochondria, the primary energy-producing organelles
within cells. A common underlying cause of these diseases is a deficiency in Complex |
(NADH:ubiquinone oxidoreductase) of the mitochondrial respiratory chain, leading to a critical
failure in cellular energy (ATP) production. This energy deficit particularly affects high-energy-
demand organs such as the brain, muscles, and heart, resulting in devastating and progressive

symptoms.

NV-354 is a novel therapeutic candidate engineered to circumvent this metabolic block. As a
succinate prodrug, it is designed to be orally administered, absorbed, and then metabolized
intracellularly to release succinate. Succinate serves as a substrate for Complex Il (succinate
dehydrogenase) of the electron transport chain, effectively bypassing the dysfunctional
Complex | and enabling the resumption of mitochondrial respiration and energy production.

Mechanism of Action

The therapeutic rationale for NV-354 is based on providing an alternative energy substrate to
the mitochondrial respiratory chain. In a state of Complex | deficiency, the oxidation of NADH is
impaired, leading to a halt in the electron flow and a subsequent reduction in the proton
gradient necessary for ATP synthesis.

NV-354 is a cell-permeable prodrug of succinate.[1] Once administered, it is absorbed and
distributed to various tissues, including the brain.[2][3] Inside the cell, enzymatic activity
cleaves the prodrug moiety, releasing active succinate into the cytoplasm and subsequently the
mitochondrial matrix. This succinate is then oxidized by Complex I, donating electrons to
coenzyme Q (ubiquinone). This process allows the electron transport chain to resume function
from Complex Il onwards, leading to the generation of a proton motive force and subsequent
ATP synthesis by ATP synthase (Complex V). This mechanism effectively bypasses the defect
in Complex I.[1]
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Figure 1: Mechanism of action of NV-354 in bypassing Complex | deficiency.

Pharmacokinetic Profile (Preclinical)

Detailed quantitative pharmacokinetic data from preclinical studies of NV-354 are not publicly
available. However, qualitative descriptions of its properties have been released by Abliva. NV-
354 was selected as a lead candidate based on its favorable tolerability, plasma stability, and
pharmacokinetic profile.[2]

Data Presentation

The following tables summarize the known qualitative and inferred quantitative
pharmacokinetic properties of NV-354.
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Value/Descriptio

Parameter Species Route Reference
n
) o Described as
Bioavailability Rodent models Oral ) [2]
"high"
Described as
Brain Penetration = Rodent models Oral "efficient” and [2][3]
"high levels"
- Preclinical
Tolerability N/A Favorable [2]
models
Plasma Stability N/A N/A Stable [2]
Table 1: Summary of Qualitative Pharmacokinetic Properties of NV-354
_ Volume of
Half-life Clearance S
Parameter Cmax Tmax AUC Distributio
(t2) (CL)
n (Vd)
val Data not Data not Data not Data not Data not Data not
alue
available available available available available available

Table 2: Quantitative Pharmacokinetic Parameters of NV-354 (Data Not Publicly Available)

Experimental Protocols

While specific protocols for pharmacokinetic studies of NV-354 are not detailed in public

documents, the preclinical development workflow and efficacy models have been described.

Preclinical Efficacy Models

 In Vitro Models: Initial screening of succinate prodrugs was performed using human

peripheral blood cells (platelets and mononuclear cells) and patient-derived fibroblasts with

known mitochondrial defects. The primary endpoint was the ability to support respiration

independent of Complex |, measured via respirometry.
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¢ In Vivo Models:

o Acute Energy Crisis Model: An experimental model involving Complex | dysfunction was
used to demonstrate that NV-354 restores tissue succinate levels and reduces lactate
levels.[2]

o Pharmacological and Genetic Models: Efficacy has been demonstrated in both a
pharmacological rat model where Complex | is inhibited by rotenone and a genetic mouse
model (NDUFS4 knockout) of Complex | dysfunction.

Bioanalytical Methods

The specific bioanalytical methods used for the quantification of NV-354 and its metabolites in
plasma and brain tissue have not been disclosed. Standard methods for small molecule
quantification, such as liquid chromatography-mass spectrometry (LC-MS/MS), are presumed
to have been used.
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Figure 2: Generalized preclinical development workflow for NV-354.
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Regulatory Status and Future Directions

NV-354 has successfully completed preclinical development. Abliva has received favorable
feedback from the UK's Medicines and Healthcare products Regulatory Agency (MHRA) on the
preclinical data package, allowing the program to advance to clinical trials.[4][5] A Phase 1
clinical study was anticipated to begin in 2022.[4]

Furthermore, the U.S. Food and Drug Administration (FDA) has granted Orphan Drug
Designation (ODD) to NV-354 for the treatment of mitochondrial disease.[1][3] This designation
provides incentives to support the development of drugs for rare diseases.

Future clinical development will likely focus on pediatric patients with severe neurological
manifestations of mitochondrial disease, such as Leigh syndrome. The pharmacokinetic and
safety profile in humans will be established in early-phase clinical trials, which will be critical for
determining the appropriate dosing regimen for pivotal efficacy studies.

Conclusion

NV-354 represents a promising, mechanism-based therapeutic approach for patients with
primary mitochondrial diseases secondary to Complex | deficiency. Its ability to act as a
"metabolic bypass" is a novel strategy in this area of high unmet medical need. While detailed
guantitative pharmacokinetic data are not yet in the public domain, qualitative reports from its
preclinical development indicate favorable properties, including high oral bioavailability and
efficient brain penetration, which are essential for treating the neurological symptoms of
diseases like Leigh syndrome. The progression of NV-354 into clinical development is a
significant step forward, and future data from human studies are eagerly awaited by the
scientific and patient communities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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